Diethyl 5-(2-((1-phenyl-1H-tetrazol-5-yl)thio)acetamido)isophthalate
Diethyl 5-(2-((1-phenyl-1H-tetrazol-5-yl)thio)acetamido)isophthalate
Brand Name:
Vulcanchem
CAS No.:
315678-98-9
VCID:
VC0382470
InChI:
InChI=1S/C21H21N5O5S/c1-3-30-19(28)14-10-15(20(29)31-4-2)12-16(11-14)22-18(27)13-32-21-23-24-25-26(21)17-8-6-5-7-9-17/h5-12H,3-4,13H2,1-2H3,(H,22,27)
SMILES:
CCOC(=O)C1=CC(=CC(=C1)NC(=O)CSC2=NN=NN2C3=CC=CC=C3)C(=O)OCC
Molecular Formula:
C21H21N5O5S
Molecular Weight:
455.5g/mol
Diethyl 5-(2-((1-phenyl-1H-tetrazol-5-yl)thio)acetamido)isophthalate
CAS No.: 315678-98-9
Main Products
VCID: VC0382470
Molecular Formula: C21H21N5O5S
Molecular Weight: 455.5g/mol
| CAS No. | 315678-98-9 |
|---|---|
| Product Name | Diethyl 5-(2-((1-phenyl-1H-tetrazol-5-yl)thio)acetamido)isophthalate |
| Molecular Formula | C21H21N5O5S |
| Molecular Weight | 455.5g/mol |
| IUPAC Name | diethyl 5-[[2-(1-phenyltetrazol-5-yl)sulfanylacetyl]amino]benzene-1,3-dicarboxylate |
| Standard InChI | InChI=1S/C21H21N5O5S/c1-3-30-19(28)14-10-15(20(29)31-4-2)12-16(11-14)22-18(27)13-32-21-23-24-25-26(21)17-8-6-5-7-9-17/h5-12H,3-4,13H2,1-2H3,(H,22,27) |
| Standard InChIKey | OWUGPLDTUNPAOA-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC(=CC(=C1)NC(=O)CSC2=NN=NN2C3=CC=CC=C3)C(=O)OCC |
| Canonical SMILES | CCOC(=O)C1=CC(=CC(=C1)NC(=O)CSC2=NN=NN2C3=CC=CC=C3)C(=O)OCC |
| PubChem Compound | 1632474 |
| Last Modified | Nov 11 2021 |
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